Cas no 1248959-28-5 (2-(5-bromothiophen-2-yl)-2-methoxyethan-1-amine)

• Product Name: 2-(5-bromothiophen-2-yl)-2-methoxyethan-1-amine
• CAS No: 1248959-28-5
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 6078470
• PubChem ID: 61628497
• Update Time: 2025-10-29

2-(5-bromothiophen-2-yl)-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromothiophen-2-yl)-2-methoxyethan-1-amine
• 2-Thiopheneethanamine, 5-bromo-β-methoxy-
• AKOS010892764
• EN300-1231801
• 1248959-28-5
• 2-(5-bromothiophen-2-yl)-2-methoxyethan-1-amine

• Inchi： 1S/C7H10BrNOS/c1-10-5(4-9)6-2-3-7(8)11-6/h2-3,5H,4,9H2,1H3
• InChI Key： RXTSBKWPRHEUTI-UHFFFAOYSA-N
• SMILES： C1(C(OC)CN)SC(Br)=CC=1

Computed Properties

• Exact Mass: 234.96665g/mol
• Monoisotopic Mass: 234.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• Density: 1.521±0.06 g/cm3(Predicted)
• Boiling Point: 296.0±35.0 °C(Predicted)
• pka: 7.28±0.10(Predicted)

Additional information on 2-(5-bromothiophen-2-yl)-2-methoxyethan-1-amine

Comprehensive Guide to 2-(5-bromothiophen-2-yl)-2-methoxyethan-1-amine (CAS No. 1248959-28-5): Properties, Applications, and Market Insights

2-(5-bromothiophen-2-yl)-2-methoxyethan-1-amine (CAS No. 1248959-28-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated thiophene derivative features a unique molecular structure combining a thiophene ring, methoxy group, and primary amine functionality, making it a versatile building block for various synthetic applications.

The compound's molecular formula is C₇H₁₀BrNOS, with a molecular weight of 236.13 g/mol. Its structural features include a 5-bromothiophene-2-yl moiety which contributes to its electronic properties, and a 2-methoxyethan-1-amine side chain that enhances its solubility and reactivity. These characteristics make it particularly valuable in the development of novel pharmaceutical intermediates and functional materials.

In pharmaceutical research, 2-(5-bromothiophen-2-yl)-2-methoxyethan-1-amine serves as a crucial intermediate for the synthesis of potential drug candidates. Recent studies have explored its use in developing kinase inhibitors and GPCR modulators, addressing current medical challenges in oncology and neurological disorders. The compound's bromothiophene core is particularly valuable in medicinal chemistry due to its ability to participate in various cross-coupling reactions, enabling rapid structural diversification.

The material science applications of CAS 1248959-28-5 are equally promising. Researchers are investigating its incorporation into organic semiconductors and conductive polymers, capitalizing on the thiophene ring's electron-rich nature. This aligns with current industry trends toward developing more efficient organic electronic devices, including OLEDs and organic photovoltaics. The compound's methoxyethylamine side chain provides additional functionality for polymer modification and surface engineering.

Synthetic accessibility is another advantage of 2-(5-bromothiophen-2-yl)-2-methoxyethan-1-amine. The compound can be prepared through straightforward synthetic routes from commercially available 5-bromothiophene-2-carboxaldehyde, making it attractive for both academic and industrial applications. Recent methodological advances have improved yields and purity, addressing common challenges in the synthesis of similar aminomethylthiophene derivatives.

Market analysis indicates growing demand for CAS 1248959-28-5, particularly in the pharmaceutical and specialty chemicals sectors. The global market for thiophene-based compounds is projected to expand significantly, driven by increasing research into novel therapeutic agents and advanced materials. Current pricing trends reflect its status as a high-value research chemical, with purity grades typically ranging from 95% to 99% for most applications.

Storage and handling of 2-(5-bromothiophen-2-yl)-2-methoxyethan-1-amine require standard laboratory precautions. The compound should be stored in cool, dry conditions, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment is recommended when handling, consistent with general laboratory safety protocols for amine-containing compounds.

Future research directions for 1248959-28-5 include exploring its potential in bioconjugation chemistry and as a scaffold for proteolysis targeting chimeras (PROTACs). These applications leverage current scientific interest in targeted protein degradation and precision medicine. Additionally, its utility in metal-organic frameworks (MOFs) construction is being investigated, particularly for gas storage and separation technologies.

For researchers sourcing 2-(5-bromothiophen-2-yl)-2-methoxyethan-1-amine, quality verification is essential. Reputable suppliers typically provide comprehensive analytical data including HPLC chromatograms, NMR spectra, and mass spectrometry results. Batch-to-batch consistency is particularly important for sensitive applications such as pharmaceutical intermediate synthesis.

In conclusion, CAS 1248959-28-5 represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of structural features positions it as a compound of continuing interest in both academic and industrial research settings, particularly in the development of novel therapeutic agents and advanced functional materials.